Cas no 2229543-28-4 (2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane)

• Product Name: 2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane
• CAS No: 2229543-28-4
• MF: C₆H₁₃F₂NO₂
• MW: 169.16972899437
• CID: 5968658
• PubChem ID: 165848970
• Update Time: 2025-06-13

2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane
• EN300-1736684
• 2229543-28-4

• Inchi： 1S/C6H13F2NO2/c1-10-6(11-2)4(3-9)5(7)8/h4-6H,3,9H2,1-2H3
• InChI Key： ISCIEGGSTLBDLK-UHFFFAOYSA-N
• SMILES： FC(C(CN)C(OC)OC)F

Computed Properties

• Exact Mass: 169.09143498g/mol
• Monoisotopic Mass: 169.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane

Recent Advances in the Study of 2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane (CAS: 2229543-28-4)

In recent years, the compound 2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane (CAS: 2229543-28-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated and dimethoxy-substituted propane backbone, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and bioconjugation. The following sections provide an overview of the latest research findings, methodologies, and implications associated with this compound.

The primary interest in 2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane stems from its versatile reactivity and potential as a building block for the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel fluorinated compounds, which are increasingly sought after due to their enhanced metabolic stability and bioavailability. Researchers have employed advanced synthetic techniques, such as nucleophilic substitution and catalytic fluorination, to optimize the production and functionalization of this compound.

One of the key breakthroughs in the study of this compound involves its application in the design of prodrugs and targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane could serve as effective prodrug candidates for delivering fluorinated analogs of anticancer agents. The study reported improved pharmacokinetic profiles and reduced off-target effects, underscoring the compound's potential in oncology research.

In addition to its therapeutic applications, 2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane has also been explored in the context of bioconjugation and chemical biology. A recent paper in Angewandte Chemie detailed its use as a linker for site-specific protein modification, enabling the development of stable and functional protein-drug conjugates. The researchers utilized the compound's amine and difluoro groups to achieve high selectivity and efficiency in conjugation reactions, paving the way for new strategies in biopharmaceutical development.

Despite these advancements, challenges remain in the large-scale synthesis and application of 2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane. Issues such as yield optimization, purification, and stability under physiological conditions are areas of active investigation. Ongoing research aims to address these limitations through the development of novel catalytic systems and reaction conditions, as well as the exploration of alternative synthetic routes.

In conclusion, 2-(aminomethyl)-1,1-difluoro-3,3-dimethoxypropane (CAS: 2229543-28-4) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile offer numerous opportunities for innovation in drug design and bioconjugation. Future studies are expected to further elucidate its mechanisms of action and expand its applications, solidifying its role as a key player in the field.